Cas no 19780-39-3 (3-Ethyl-2-heptanol)

• Product Name: 3-Ethyl-2-heptanol
• CAS No: 19780-39-3
• MF: C₉H₂₀O
• MW: 144.254503250122
• MDL: MFCD00046644
• CID: 88113
• PubChem ID: 542286
• Update Time: 2025-11-01

3-Ethyl-2-heptanol Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-2-heptanol
• 3-ethylheptan-2-ol
• 2-Heptanol,3-ethyl
• 3-heptyl methyl carbinol
• 3-Ethyl-2-heptanol, erythro + threo, 98%
• 3-Ethyl-2-heptanol, threo + erythro, 98%
• 2-Heptanol, 3-ethyl-
• A880023
• DTXSID90337377
• FT-0637897
• 3-Ethyl-2-heptanol, threo + erythro
• SB84288
• AS-57400
• MFCD00046644
• AKOS009461308
• SCHEMBL3093612
• 3-Ethyl-2-heptanol, erythro + threo
• 19780-39-3
• MMQDVLWWGWJSFS-UHFFFAOYSA-N
• 3-Ethyl-2-heptanol,erythro+threo,98%
• DB-044967

• MDL： MFCD00046644
• Inchi： 1S/C9H20O/c1-4-6-7-9(5-2)8(3)10/h8-10H,4-7H2,1-3H3
• InChI Key： MMQDVLWWGWJSFS-UHFFFAOYSA-N
• SMILES： OC(C)C(CC)CCCC

Computed Properties

• Exact Mass: 144.15100
• Monoisotopic Mass: 144.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 71.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1

Experimental Properties

• Color/Form: Not determined
• Density: 0.8446 (estimate)
• Melting Point: 6.15°C (estimate)
• Boiling Point: 192.9°C (estimate)
• Flash Point: 76.3°C
• Refractive Index: 1.4290
• PSA: 20.23000
• LogP: 2.58360
• Solubility: Not determined

3-Ethyl-2-heptanol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on 3-Ethyl-2-heptanol

3-Ethyl-2-heptanol: A Comprehensive Overview

3-Ethyl-2-heptanol (CAS No. 19780-39-3) is a branched secondary alcohol with the molecular formula C9H20O. This compound belongs to the family of alcohols and is characterized by its unique structure, which includes a seven-carbon chain with an ethyl group attached to the second carbon and a hydroxyl group (-OH) on the same carbon. The compound is widely recognized in various industrial and chemical applications due to its versatile properties and functional groups.

The synthesis of 3-Ethyl-2-heptanol can be achieved through several methods, including the reduction of corresponding ketones or aldehydes. Recent advancements in catalytic hydrogenation techniques have significantly improved the efficiency and selectivity of these processes. For instance, researchers have explored the use of palladium-based catalysts to achieve higher yields and better control over the stereochemistry of the product. These developments have made 3-Ethyl-2-heptanol more accessible for large-scale production, catering to industries such as pharmaceuticals, agrochemicals, and specialty chemicals.

In terms of physical properties, 3-Ethyl-2-heptanol exhibits a boiling point of approximately 155°C at standard atmospheric pressure. Its solubility in water is moderate, making it suitable for applications that require partial miscibility with both polar and non-polar solvents. The compound's viscosity and surface tension are also favorable for its use in formulations where controlled release or emulsification is desired.

One of the most notable applications of 3-Ethyl-2-heptanol is in the fragrance industry. Due to its pleasant odor profile, it is often used as a flavoring agent in personal care products, such as perfumes, soaps, and lotions. Recent studies have highlighted its ability to enhance the longevity of fragrances by acting as a stabilizer for volatile aromatic compounds. This property has led to increased demand in niche markets where high-performance personal care products are sought after.

Beyond its role in fragrances, 3-Ethyl-2-heptanol has found significant utility in pharmaceutical formulations. Its ability to dissolve both hydrophilic and lipophilic compounds makes it an ideal solvent for APIs (Active Pharmaceutical Ingredients). Moreover, its low toxicity profile has been validated through extensive safety assessments, further solidifying its position in drug delivery systems.

From an environmental standpoint, 3-Ethyl-2-heptanol demonstrates good biodegradability under aerobic conditions. This characteristic aligns with current sustainability trends and regulatory requirements that emphasize eco-friendly chemical solutions. Researchers have also explored its potential as a bio-based alternative to petroleum-derived solvents, contributing to the broader shift toward greener chemistry practices.

In summary, 3-Ethyl-2-heptanol (CAS No. 19780-39-3) is a multifaceted compound with applications spanning across various industries. Its unique chemical structure, coupled with advancements in synthesis and application techniques, continues to drive innovation across sectors. As research into its properties and uses evolves, 3-Ethyl-2-heptanol is poised to play an even more significant role in shaping modern chemical solutions.